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  4. (12R,13R,16S,18R)-6-Hydroxy-16,18-dimethyl-2,9-dioxo-17-oxapentacyclo[11.4.1.01,10.03,8.012,16]octadeca-3(8),4,6,10-tetraene-18-carbaldehyde
(12R,13R,16S,18R)-6-Hydroxy-16,18-dimethyl-2,9-dioxo-17-oxapentacyclo[11.4.1.01,10.03,8.012,16]octadeca-3(8),4,6,10-tetraene-18-carbaldehyde (12R,13R,16S,18R)-6-Hydroxy-16,18-dimethyl-2,9-dioxo-17-oxapentacyclo[11.4.1.01,10.03,8.012,16]octadeca-3(8),4,6,10-tetraene-18-carbaldehyde
Brand Name: Vulcanchem
CAS No.: 149471-07-8
VCID: VC0235150
InChI: InChI=1S/C20H18O5/c1-18(9-21)13-5-6-19(2)14(13)8-15-16(23)12-7-10(22)3-4-11(12)17(24)20(15,18)25-19/h3-4,7-9,13-14,22H,5-6H2,1-2H3/t13-,14-,18-,19+,20?/m1/s1
SMILES: CC12CCC3C1C=C4C(=O)C5=C(C=CC(=C5)O)C(=O)C4(C3(C)C=O)O2
Molecular Formula: C24H24NOP
Molecular Weight: 338.4 g/mol

(12R,13R,16S,18R)-6-Hydroxy-16,18-dimethyl-2,9-dioxo-17-oxapentacyclo[11.4.1.01,10.03,8.012,16]octadeca-3(8),4,6,10-tetraene-18-carbaldehyde

CAS No.: 149471-07-8

Main Products

VCID: VC0235150

Molecular Formula: C24H24NOP

Molecular Weight: 338.4 g/mol

(12R,13R,16S,18R)-6-Hydroxy-16,18-dimethyl-2,9-dioxo-17-oxapentacyclo[11.4.1.01,10.03,8.012,16]octadeca-3(8),4,6,10-tetraene-18-carbaldehyde - 149471-07-8

CAS No. 149471-07-8
Product Name (12R,13R,16S,18R)-6-Hydroxy-16,18-dimethyl-2,9-dioxo-17-oxapentacyclo[11.4.1.01,10.03,8.012,16]octadeca-3(8),4,6,10-tetraene-18-carbaldehyde
Molecular Formula C24H24NOP
Molecular Weight 338.4 g/mol
IUPAC Name (12R,13R,16S,18R)-6-hydroxy-16,18-dimethyl-2,9-dioxo-17-oxapentacyclo[11.4.1.01,10.03,8.012,16]octadeca-3(8),4,6,10-tetraene-18-carbaldehyde
Standard InChI InChI=1S/C20H18O5/c1-18(9-21)13-5-6-19(2)14(13)8-15-16(23)12-7-10(22)3-4-11(12)17(24)20(15,18)25-19/h3-4,7-9,13-14,22H,5-6H2,1-2H3/t13-,14-,18-,19+,20?/m1/s1
Standard InChIKey NMLFNFAGOHGLMD-IKRSWNKOSA-N
Isomeric SMILES C[C@]12CC[C@@H]3[C@H]1C=C4C(=O)C5=C(C=CC(=C5)O)C(=O)C4([C@]3(C)C=O)O2
SMILES CC12CCC3C1C=C4C(=O)C5=C(C=CC(=C5)O)C(=O)C4(C3(C)C=O)O2
Canonical SMILES CC12CCC3C1C=C4C(=O)C5=C(C=CC(=C5)O)C(=O)C4(C3(C)C=O)O2
Synonyms isopinnatal
PubChem Compound 3035834
Last Modified Nov 11 2021
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